Cas no 30516-87-1 (Zidovudine)
Zidovudine is an antiviral drug used for the treatment of patients with AIDS or AIDS related syndromes and immunodeficiency virus (HIV) infection. On March 19, 1987, the U.S. Food and Drug Administration approved the drug to market. Zidovudine is the world's first anti AIDS drug approved by the U.S. FDA. Because of its exact efficacy, it has become the most basic combination of "cocktail" therapy. It is an antiviral drug, It is highly active against retroviruses including human immunodeficiency virus (HIV) in vitro. It is phosphorylated into zidovudine triphosphate by cellular thymidine kinase in virus-infected cells. The latter can selectively inhibit HIV reverse enzyme, leading to the termination of HIV chain synthesis and thus preventing HIV replication< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Zidovudine (AZT) was included in the list of 2B carcinogens< Br>
Zidovudine structure
Zidovudine Properties
Names and Identifiers
-
- Zidovudine
- 3-Azido-3-deoxy-thymidine
- azidothymidine
- 3'-azido-3'-deoxythymidine
- 1-(4-azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1h-pyrimidine-2,4-dione
- Azidothymidine (AZT)
- 1-(3-Azido-2,3-Dideoxy-Beta-D-Ribofuranosyl)Thymine
- 1-(3-Azido-2,3-dideoxy-β-D-ribofuranosyl)thymine
- 3′-Azido-3′-deoxythyMidine
- 3'-azido-3'-droxythymidine
- Azitidin
- AZT
- retrovir
- Retrovis
- Timazid
- ZDV
- ZVD
- [ "" ]
- 3'-azido-3-deoxythimydine
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(3''-azido-2'',3''-dideoxythymidine)
- 1-(3-Azido-2,3-dideoxy-beta-D-ribofuranosyl)-5-methylpyrimidine-2,4-(1H,3H)-dione
- 3'-Azido-3'-deoxythymidine & Erythropoietin
- AZT & Interleukin 29
- AZT & Concanavalin A (ConA)
- MFCD00006536
- zidovudin
- 3''-azido-2'',3''-dideoxythymidine
- 3'-azido3'-deoxythymidine
- BRD-K72903603-001-04-6
- 3'-Azido-3'-deoxythymidine & Lithium & Interleukin-6
- Beta interferon(rIFN-beta seron) & 3'-Azido-3'-deoxythymidine(AZT)
- ZIDOVUDINUM [WHO-IP LATIN]
- ZIDOVUDINE (EP IMPURITY)
- Zidovudine, European Pharmacopoeia (EP) Reference Standard
- CCG-39924
- NCGC00259752-01
- ZIDOVUDINE (USP MONOGRAPH)
- 3'azido-3'deoxythymidine
- PC-SOD+AZT
- ZIDOVUDINE [USP MONOGRAPH]
- 3''-Azido-3''-deoxy-thymidine
- AZT & Li & EPO
- AZT, Antiviral
- COMBIVIR COMPONENT ZIDOVUDINE
- AZT & IFNL1
- ZIDOVUDINE [AZT]
- zudovidine
- AZT & IFNL2
- NCGC00023945-05
- Zidovudine [USAN:USP:INN:BAN:JAN]
- NCGC00023945-10
- Retrovir (TN)
- 1-((2R,4S,5S)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- 3''azido-2''3''-dideoxythymidine
- 1-(3-Azido-2,3-dideoxy-beta-D-ribofuranosy)-5-methylpyridimine-2,4-(1H,3H)-dione
- 3'-Azido-3'deoxythymidine & Recombinant Soluble CD4 & Recombinant Interferon.alpha.A
- DS-4152 & AZT
- Retrovir(TM)
- Liposomal AZT-SN-3
- COMPOUND-S
- Zidovudine & Interleukin 28A
- Zidovudinum
- Met-SDF-1.beta. & AZT
- DRG-0004
- ZIDOVUDINE (MART.)
- Zidovudine & Interleukin 28B
- NCGC00023945-04
- MLS001076358
- AZT & IFNL3
- BSPBio_003153
- (AZT) 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- AZT & IL-2
- ZIDOVUDINE [EP MONOGRAPH]
- 3''-azido-thymidine
- AZT & EPO
- MLS001055351
- AZT & IFN.alpha.
- NCGC00178237-01
- NCGC00023945-13
- AZT & IL-28A
- SW198799-2
- ZIDOVUDINE [VANDF]
- AZT (PHARMACEUTICAL)
- NCGC00023945-08
- AZT & rsT4
- HMS3259H17
- AZT & IL-29
- 3'-Azido-3'-deoxythymidine & Concanavalin A
- AS-13019
- AZT & Li & IL-1
- ZIDOVUDINE [INN]
- ZIDOVUDINE [HSDB]
- 3'-azido-3'-deoxythymidine, AZT
- HSDB 6515
- SPECTRUM1502109
- AZT Antiviral
- SCHEMBL14615088
- Zidovudine & IFNL1
- Pharmakon1600-01502109
- BRD-K72903603-001-14-5
- NSC-758185
- 3-((2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-3-yl)triaz-1-en-2-ium-1-ide
- SR-05000001587
- AZT & Colony-stimulating factor 2
- 3'-Azido-3'-deoxythymidine, >=98% (HPLC)
- NC00666
- Trizivir
- AKOS015842610
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(AZT)
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (AzddThd, AZT)
- D00413
- Zidovudine & IFNL2
- ZIDOVUDINE [JAN]
- 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
- Zidovudine & Interleukin 29
- DB00495
- AZT & Interleukin 28A
- Lecithinized superoxide dismutase & Thymidine, 3'-azido-3'-deoxy-
- ZIDOVUDINE [ORANGE BOOK]
- 3'-Azido-3'-deoxythymidine & Lymphoblastoid Interferon
- HMS2092D06
- DTXCID60127
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(Zidovudine, AZT)
- MLS000028548
- rIFN-beta seron & AZT
- HMS501K06
- 3'-Azido-3'-deoxythymidine & Lithium & Interleukin-1
- Thymidine, 3'-azido-3'-deoxy-
- D88500
- 3'-Azido-3'-deoxythymidine (AIDS)
- Tox21_300578
- 3'-deoxy-3'-azido-thymidine
- AZT & NP (from PHCA or HSA)
- TRIZIVIR COMPONENT ZIDOVUDINE
- GTPL4825
- SN-3-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
- 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 3''-Deoxy-3-azidothymidine
- HMS2096C07
- NCGC00023945-06
- S2579
- SN-1-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
- 1-((2R,4S,5S)-4-(diazoamino)-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- AZT+PRO 140
- ZIDOVUDINE [MART.]
- AZT & CD4(178)-PE 40
- 3'-Deoxy-3'-azidothymidine
- Aztec
- BWA509U
- 30516-87-1
- C07210
- A820413
- SBI-0051731.P002
- 3'-Azido-3'-deoxythymidine & Interleukin-1
- AZT & HPA
- UNII-4B9XT59T7S
- 3'-azt
- HMS3713C07
- NCGC00254276-01
- Zidovudinum (Latin)
- BW A509U
- Compound S
- Zidovudine (JP17/USP/INN)
- LAMIVUDINE/ZIDOVUDINE TEVA COMPONENT ZIDOVUDINE
- Zidovudina [Spanish]
- AZT & GM-CSF
- BSPBio_000365
- 3' Azido 3' deoxythymidine
- AZT & Interferon lambda-3
- Zidovudine & Interferon lambda-2
- Racemic Liposomal AZT
- Zidovudine & IL-28A
- Aziodothymidine
- HMS1921J20
- NSC 602670
- ZIDOVUDINE [WHO-IP]
- AZT & Li & GM-CSF
- AZT & PM-19
- J05AF01
- ZIDOVUDINE [EP IMPURITY]
- DTXSID8020127
- AZT & rIFN.alpha.2
- 4lhm
- SMR000058351
- Azidothymidine; Zidovudine
- EN300-52518
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione(azidothymidine, AZT)
- 3'-Azido-3'-deoxythymidine & Granulocyte-macrophage colony-stimulating factor
- NCGC00014918-01
- Tox21_202203
- 4B9XT59T7S
- Met-Stromal Cell-derived Factor-1.beta. (Human) & 3'-Azido-3'-deoxythymidine
- MLS002153202
- 1-((2R,4S,5S)-4-azido-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- KBio2_001828
- Tox21_110062_1
- AZT & Interferon lambda-2
- KBio1_000524
- 3'-Azido-3'deoxythymidine & Interferon .alpha.
- AZT & IL-6
- NCGC00023945-25
- CCRIS 105
- SR-05000001587-1
- Spectrum5_001101
- Zidovudinum [Latin]
- 1-((2R,4R,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
- NCGC00023945-09
- Spectrum3_001507
- ZIDOVUDINE [EMA EPAR]
- J-700147
- ZIDOVUDINE COMPONENT OF TRIZIVIR
- Propolis & Thymidine, 3'-azido-3'-deoxy-
- ZIDOVUDINE (USP-RS)
- KBio3_002653
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (N3ddThd)
- K7 [P Ti2 W10 O40]
- NCGC00023945-24
- ZIDOVUDINE COMPONENT OF LAMIVUDINE/ZIDOVUDINE TEVA
- 3'-Azido-2',3'-dideoxythymidine & sCD4(soluble recombinant protein)
- 3'-Azido-3'-deoxythymidine & Lithium & Granulocyte-macrophage colony-stimulating factor
- KBio2_006964
- Tox21_110894
- Zidovudine & IL-28B
- AZT & IL-1
- NS00000600
- ZIDOVUDINE (IARC)
- Zidovudine & Interferon lambda-3
- ZIDOVUDINE [IARC]
- BPBio1_000403
- NCGC00023945-07
- SR-01000000098-3
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione [AZT]
- AZT & Interleukin 28B
- AZT & IL-28B
- IDI1_000524
- Zidovudine (USAN:USP:INN:BAN:JAN)
- NCGC00023945-12
- BW-A-509U
- AZT & rsCD4 & rIFN.alpha.A
- 1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione (AZT)
- KBioSS_001828
- KBio2_004396
- racemic-dipalmitoylglycerophospho-AZT (in a lipid vesicle)
- BW-A509U
- NCGC00178237-02
- 3'-Azido-3'-deoxythymidine & CD4-Pseudomonas exotoxin A hybrid
- 1-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- Zidovudina
- NSC-602670
- KBioGR_000703
- Liposomal AZT-SN-1
- Zidovudine+PRO 140
- AZT & srCD4
- Q198504
- AZT (Antiviral)
- Met-SDF-1.beta. & Zidovudine
- 5-methyl-1-[rac-(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
- Cpd S
- NCGC00023945-03
- Opera_ID_1602
- AZT & Li & IL-6
- Antiviral AZT
- Zidovudine, Pharmaceutical Secondary Standard; Certified Reference Material
- ZIDOVUDINE COMPONENT OF COMBIVIR
- Spectrum_001348
- NSC758185
- AZT & Lymphoblastoid Interferon
- 3'-Azido-3'-deoxythymidine & Recombinant Interferon-.alpha.-2
- Interferon AD + 3'-azido-3'-deoxythymidine
- Tox21_110062
- 1-((2R,5S)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- HMS2234K17
- Zidovudine, United States Pharmacopeia (USP) Reference Standard
- BDBM50002692
- AZT & Interferon-.alpha.-2
- AZT & Interferon lambda-1
- NINDS_000524
- HMS2090G11
- BW-A 509U
- SR-01000000098
- SPBio_000834
- CHEMBL129
- Intron A & AZT
- 3'-Azido-3'-deoxythymidine & Lithium & Erythropoietin
- Propolis+AZT
- 3'-Azido-3'-deoxythymidine & Sho-Saiko-To
- Spectrum4_000332
- Zidovudine & IL-29
- Zidovudine & Interferon lambda-1
- Zidovudine; 1-(3-Azido-2,3-dideoxy-?-d-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione; Zidovudine (GR 63367X); BP Zidovudine and Lamivudine Impurity Standard
- 3'-Azido-3'-deoxythymidine, >=99.0% (HPLC)
- 1-((2S,4R,5R)-4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- 4-(4-Azido-5-hydroxy-tetrahydro-furan-2-yl)-5-methyl-3H-pyrazine-2,6-dione
- AKOS005622576
- DivK1c_000524
- (AZT)1-(4-Azido-5-hydroxymethyl-tetrahydro-furan-2-yl)-5-methyl-1H-pyrimidine-2,4-dione
- 1-((2R,4S,5S)-4-AZIDO-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
- Zidovudine (Retrovir)
- Thymidine, 3'-azido-3'-deoxy- & PRO 140 (Anti-CCR5 monoclonal antibody)
- Z754931264
- AZT & sCD4
- 3'-Azido-2',3'-Dideoxythymidine
- Prestwick3_000333
- 3' Azido 2',3' Dideoxythymidine
- ZIDOVUDINE [USP-RS]
- CHEBI:10110
- ZIDOVUDINE (EP MONOGRAPH)
- 3'-Azidothymidine
- MLS002222249
- ZIDOVUDINE [USAN]
- AZT & SST
- Spectrum2_000927
- ZIDOVUDINE [MI]
- 3'-Azido-3'-deoxythymidine & Interleukin-2
- Zidovudine & IFNL3
- 3'-Azido-3'-deoxythymidine & Interleukin-6
- ZIDOVUDINE [WHO-DD]
- Zidovudine; 1-(3-Azido-2,3-dideoxy-ss-d-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione; Zidovudine (GR 63367X); BP Zidovudine and Lamivudine Impurity Standard
- AZT, ZDV
- STK801891
- BRD-K72903603-001-24-4
- Zidovudine (JP18/USP/INN)
- DB-225998
- BBL033764
- 399024-19-2
- +Expand
-
- MFCD00006536
- HBOMLICNUCNMMY-XLPZGREQSA-N
- InChI=1S/C10H13N5O4/c1-5-3-15(10(18)12-9(5)17)8-2-6(13-14-11)7(4-16)19-8/h3,6-8,16H,2,4H2,1H3,(H,12,17,18)/t6-,7+,8+/m0/s1
- O=C(C(C)=CN1[C@@H](C2)O[C@@H]([C@H]2N=[N+]=[N-])CO)NC1=O
- 3595791
Computed Properties
- 267.09700
- 2
- 8
- 3
- 267.096754
- 19
- 484
- 0
- 3
- 0
- 0
- 0
- 1
- 0
- 3
- 0
- 93.2
Experimental Properties
- -0.74354
- 134.07000
- 10123
- 47 ° (C=1, H2O)
- 1-5 g/100 mL at 17 ºC
- 410.43°C (rough estimate)
- 113-115 °C (lit.)
- No data available
- 9℃
- H2O: 50 mg/mL
- 1.0 mg/mL in methanol
- Powder
- water
- Light Sensitive & Hygroscopic
- +50° ~ +60° (C=1, EtOH)
- 1.3382 (rough estimate)
Zidovudine Security Information
- GHS08
- XP2072000
- 3
- S36/37/39;S45
- S36/37/39-S45
- R40
- Xn
- NONH for all modes of transport
- H351
- P281
- warning
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Ⅲ
- 40
- Warning
- LD50 in male, female mice, male, female rats (mg/kg): 3568, 3062, 3084, 3683 orally; >750 i.v. (all species) (Ayers)
- 6.1
- 10
Zidovudine Customs Data
- 2933990090
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Zidovudine Price
Zidovudine Suppliers
widely chemical reagent
Audited Supplier
(CAS:30516-87-1)
ZHAO FANG
13385289472
z13385289472@163.com
Shanghai Hansi Chemical Industry Co., Ltd.
Audited Supplier
(CAS:30516-87-1)
GU JING LI
18939883912
sales@gh-reagent.com
Wuhan Dingxintong Pharmaceutical Co., Ltd.
Audited Supplier
(CAS:30516-87-1)
TANG WEI
17720532645
t17720532645@163.com
WuHan Dong Kang Yuan technology co., LTD
Audited Supplier
(CAS:30516-87-1)
CAI JING LI
15377658509
2851686519@qq.com
WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
Audited Supplier
(CAS:30516-87-1)
WANG HUA
13667159345
13667159345@163.com
Shanghai HuicH Biotech Co., Ltd
Audited Supplier
(CAS:30516-87-1)
WEN JUN
18018625233
wen.jun@e-biochem.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:30516-87-1)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier
(CAS:30516-87-1)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Zidovudine Related Literature
-
Julliano G. Leal,Bruna Candia Piccoli,Cláudia Sirlene Oliveira,Fernanda D’Avila da Silva,Folorunsho Bright Omage,Jo?o Batista Teixeira da Rocha,Mariana Souza Sonego,Natália Vieira Segatto,Fabiana Kommling Seixas,Tiago Veiras Collares,Rafael Santos da Silva,Joelma Menegazzi Sarturi,Luciano Dornelles,Maria Amparo F. Faustino,Oscar E. D. Rodrigues New J. Chem. 2022 46 22306
-
Manish Kumar,Vivek K. Sharma,Carl E. Olsen,Ashok K. Prasad RSC Adv. 2014 4 37231
-
3. Synthesis and configurational assignments of 3-substituted 2-deoxy-4-thio-D-erythro-pentafuranose derivativesHoussine Ait-Sir,Nour-Eddine Fahmi,Gérard Goethals,Gino Ronco,Bougrine Tber,Pierre Villa,David F. Ewing,Grahame Mackenzie J. Chem. Soc. Perkin Trans. 1 1996 1665
-
Ashok Peepliwal,Sagar D. Vyawahare,Chandrakant G. Bonde Anal. Methods 2010 2 1756
-
5. Preparation of a 3′-azido-3′-deoxythymidine (AZT) derivative, which is blood–brain barrier permeableJungkyun Im,Wanil Kim,Kyong-Tai Kim,Sung-Kee Chung Chem. Commun. 2009 4669
-
Pinki Pal,Arun K. Shaw RSC Adv. 2017 7 25897
-
Valentina Agostoni,Resmi Anand,Sandra Monti,Shaun Hall,Guillaume Maurin,Patricia Horcajada,Christian Serre,Kawthar Bouchemal,Ruxandra Gref J. Mater. Chem. B 2013 1 4231
-
Nahid Shahabadi,Monireh Falsafi,Foroozan Feizi,Reza Khodarahmi RSC Adv. 2016 6 73605
-
Rong Shi,Yuanyuan Yang,Jie Zhong,Tianming Wang,Yueming Ma RSC Adv. 2014 4 56132
-
Valentina Agostoni,Resmi Anand,Sandra Monti,Shaun Hall,Guillaume Maurin,Patricia Horcajada,Christian Serre,Kawthar Bouchemal,Ruxandra Gref J. Mater. Chem. B 2013 1 4231
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:30516-87-1)Zidovudine
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:30516-87-1)Zidovudine
99%/99%/99%
500mg/100g/25g
154.0/797.0/221.0